Cas no 2169001-60-7 (6-bromo-7-chloro-1,2,3,4-tetrahydro-1,8-naphthyridine)

• Product Name: 6-bromo-7-chloro-1,2,3,4-tetrahydro-1,8-naphthyridine
• CAS No: 2169001-60-7
• MF: C₈H₈BrClN₂
• MW: 247.519519805908
• MDL: MFCD30537024
• CID: 5686559
• PubChem ID: 124037026
• Update Time: 2025-06-14

6-bromo-7-chloro-1,2,3,4-tetrahydro-1,8-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-7-chloro-1,2,3,4-tetrahydro-1,8-naphthyridine (ACI)
• 1,8-Naphthyridine, 6-bromo-7-chloro-1,2,3,4-tetrahydro- (ACI)
• 6-bromo-7-chloro-1,2,3,4-tetrahydro-1,8-naphthyridine

• MDL： MFCD30537024
• Inchi： 1S/C8H8BrClN2/c9-6-4-5-2-1-3-11-8(5)12-7(6)10/h4H,1-3H2,(H,11,12)
• InChI Key： FIDMIOGQJXLXOM-UHFFFAOYSA-N
• SMILES： ClC1=C(Br)C=C2C(=NCCC2)N1

Additional information on 6-bromo-7-chloro-1,2,3,4-tetrahydro-1,8-naphthyridine

Recent Advances in the Study of 6-Bromo-7-chloro-1,2,3,4-tetrahydro-1,8-naphthyridine (CAS: 2169001-60-7)

The compound 6-bromo-7-chloro-1,2,3,4-tetrahydro-1,8-naphthyridine (CAS: 2169001-60-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique naphthyridine core, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and potential clinical applications.

One of the key areas of research involving 6-bromo-7-chloro-1,2,3,4-tetrahydro-1,8-naphthyridine is its role as a building block in the synthesis of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the ability to modulate their activity with high specificity is a major focus of drug discovery efforts. Recent publications have demonstrated that derivatives of this compound exhibit potent inhibitory activity against a range of kinases, including those involved in cancer cell proliferation and survival. Structural modifications, such as the introduction of additional functional groups, have been explored to enhance selectivity and reduce off-target effects.

In addition to its applications in kinase inhibition, 6-bromo-7-chloro-1,2,3,4-tetrahydro-1,8-naphthyridine has also been investigated for its potential in central nervous system (CNS) disorders. Preliminary studies suggest that certain analogs of this compound can cross the blood-brain barrier and modulate neurotransmitter systems, making them candidates for the treatment of neurodegenerative diseases and psychiatric conditions. Researchers have employed computational modeling and in vitro assays to identify the most promising derivatives, with a focus on optimizing pharmacokinetic properties and minimizing toxicity.

The synthesis of 6-bromo-7-chloro-1,2,3,4-tetrahydro-1,8-naphthyridine and its derivatives has also been a topic of recent investigation. Novel synthetic routes have been developed to improve yield and scalability, addressing challenges associated with the compound's complex heterocyclic structure. Green chemistry approaches, such as catalytic methods and solvent-free reactions, have been explored to reduce environmental impact and enhance efficiency. These advancements are critical for the large-scale production of this compound and its derivatives for preclinical and clinical studies.

Looking ahead, the continued exploration of 6-bromo-7-chloro-1,2,3,4-tetrahydro-1,8-naphthyridine and its analogs holds great promise for the development of new therapeutics. Future research directions may include further optimization of its pharmacological profile, exploration of combination therapies, and investigation of its potential in emerging therapeutic areas. As the understanding of its mechanism of action deepens, this compound is likely to play an increasingly important role in the chemical biology and pharmaceutical landscape.